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Compound of Interest

3-Bromo-5-methylisoxazole-4-
Compound Name:
carboxylic acid

Cat. No.: B143290

An In-depth Technical Guide to 3-Bromo-5-
methylisoxazole-4-carboxylic acid

This technical guide provides a summary of the available physical and chemical properties of 3-
Bromo-5-methylisoxazole-4-carboxylic acid for researchers, scientists, and drug
development professionals. Due to the limited availability of published experimental data, this
guide distinguishes between computationally predicted and experimentally verified information.

Core Physical and Chemical Properties

A comprehensive search of scientific literature and chemical supplier databases has yielded
fundamental identification and some predicted physical properties for 3-Bromo-5-
methylisoxazole-4-carboxylic acid.

Table 1: Identifiers and Basic Properties
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Property Value Source(s)
CAS Number 130742-22-2 [11[2]
Molecular Formula CsH4BrNOs [2]
Molecular Weight 205.99 g/mol [2]

3-bromo-5-methyl-1,2-oxazole-
IUPAC Name ) ) [2]
4-carboxylic acid

Table 2: Predicted Physicochemical Data

Property Predicted Value Source(s)
Boiling Point 349.62 °C at 760 mmHg [2]

Density 1.865 g/cm3 [2]

Flash Point 165.2 °C

It is critical to note that the data in Table 2 are based on computational predictions and have not
been experimentally verified in published literature.

Experimental Data and Protocols

Despite extensive searches, specific experimental data for several key properties of 3-Bromo-
5-methylisoxazole-4-carboxylic acid, including its melting point, solubility in various solvents,
and pKa value, are not available in the public domain.

Similarly, detailed experimental protocols for the synthesis, purification, and analysis of 3-
Bromo-5-methylisoxazole-4-carboxylic acid have not been found in peer-reviewed journals
or detailed chemical depositories. While general synthetic methods for isoxazole derivatives
exist, a specific and validated protocol for this compound is not publicly accessible.

Spectroscopic Data

No experimental spectroscopic data, such as *H NMR, 13C NMR, or IR spectra, for 3-Bromo-5-
methylisoxazole-4-carboxylic acid has been identified in the available literature. For
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researchers requiring this information, analytical characterization of a synthesized or purchased
sample would be necessary.

Biological Activity and Signaling Pathways

Currently, there is no published information regarding the biological activity of 3-Bromo-5-
methylisoxazole-4-carboxylic acid or its involvement in any signaling pathways. Therefore,
the creation of diagrams for signaling pathways or experimental workflows is not applicable.

Reactivity and Stability

The chemical reactivity of 3-Bromo-5-methylisoxazole-4-carboxylic acid can be inferred
from its functional groups. The carboxylic acid moiety is expected to undergo typical reactions
such as esterification, amidation, and reduction. The isoxazole ring, being an aromatic
heterocycle, may exhibit stability but can also participate in certain ring-opening or substitution
reactions under specific conditions. The presence of the bromine atom offers a site for various
cross-coupling reactions, potentially making it a useful building block in medicinal chemistry.

Safety Information

Based on information from chemical suppliers, 3-Bromo-5-methylisoxazole-4-carboxylic
acid is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard laboratory safety precautions, including the use of personal protective equipment,
should be employed when handling this compound.

Logical Relationship Diagram

While specific experimental workflows are unavailable, a general logical workflow for the
characterization of a novel chemical entity like 3-Bromo-5-methylisoxazole-4-carboxylic acid
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can be conceptualized.

Synthesis & Purification

Synthesis of 3-Bromo-5-methylisoxazole-4-carboxylic acid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Physical and chemical properties of 3-Bromo-5-
methylisoxazole-4-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143290#physical-and-chemical-properties-of-3-
bromo-5-methylisoxazole-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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